Cas no 1214352-57-4 (3-fluoro-5-phenylbenzonitrile)

• Product Name: 3-fluoro-5-phenylbenzonitrile
• CAS No: 1214352-57-4
• MF: C₁₃H₈FN
• MW: 197.207726478577
• CID: 2617594
• PubChem ID: 46314740
• Update Time: 2025-04-21

3-fluoro-5-phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-phenylbenzonitrile
• 5-FLUORO-[1,1'-BIPHENYL]-3-CARBONITRILE
• 1214352-57-4
• BS-20930
• CS-0211616
• SCHEMBL3276483
• [1,1'-Biphenyl]-3-carbonitrile, 5-fluoro-
• 5-Fluoro[1,1'-biphenyl]-3-carbonitrile
• DTXSID30673488

• Inchi： 1S/C13H8FN/c14-13-7-10(9-15)6-12(8-13)11-4-2-1-3-5-11/h1-8H
• InChI Key： CWWIHXBPWBQZNC-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.06400
• Monoisotopic Mass: 197.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 23.79000
• LogP: 3.36438

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles